Cas no 784999-93-5 (2H-Imidazo[4,5-c]pyridin-2-one,7-amino-1,3-dihydro-)
2H-Imidazo[4,5-c]pyridin-2-one,7-amino-1,3-dihydro- Chemical and Physical Properties
Names and Identifiers
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- 2H-Imidazo[4,5-c]pyridin-2-one,7-amino-1,3-dihydro-
- 7-amino-1H-imidazo[4,5-c]pyridin-2(3H)-one
- 784999-93-5
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- Inchi: 1S/C6H6N4O/c7-3-1-8-2-4-5(3)10-6(11)9-4/h1-2H,7H2,(H2,9,10,11)
- InChI Key: LABPLRHPENGGLU-UHFFFAOYSA-N
- SMILES: O=C1NC2C=NC=C(C=2N1)N
Computed Properties
- Exact Mass: 150.05416083g/mol
- Monoisotopic Mass: 150.05416083g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 80Ų
2H-Imidazo[4,5-c]pyridin-2-one,7-amino-1,3-dihydro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029188597-1g |
7-Amino-1H-imidazo[4,5-c]pyridin-2(3H)-one |
784999-93-5 | 97% | 1g |
$1286.74 | 2023-09-01 | |
| Alichem | A029188597-5g |
7-Amino-1H-imidazo[4,5-c]pyridin-2(3H)-one |
784999-93-5 | 97% | 5g |
$3350.00 | 2023-09-01 | |
| Chemenu | CM273049-1g |
7-Amino-1H-imidazo[4,5-c]pyridin-2(3H)-one |
784999-93-5 | 97% | 1g |
$866 | 2021-08-18 | |
| Chemenu | CM273049-5g |
7-Amino-1H-imidazo[4,5-c]pyridin-2(3H)-one |
784999-93-5 | 97% | 5g |
$2216 | 2021-08-18 | |
| Chemenu | CM273049-1g |
7-Amino-1H-imidazo[4,5-c]pyridin-2(3H)-one |
784999-93-5 | 97% | 1g |
$866 | 2024-07-23 | |
| Chemenu | CM273049-5g |
7-Amino-1H-imidazo[4,5-c]pyridin-2(3H)-one |
784999-93-5 | 97% | 5g |
$2216 | 2024-07-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2041178-1g |
7-Amino-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one |
784999-93-5 | 97% | 1g |
¥9691.00 | 2024-07-28 |
2H-Imidazo[4,5-c]pyridin-2-one,7-amino-1,3-dihydro- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 2H-Imidazo[4,5-c]pyridin-2-one,7-amino-1,3-dihydro-
Recent Advances in the Study of 2H-Imidazo[4,5-c]pyridin-2-one,7-amino-1,3-dihydro- (CAS: 784999-93-5)
The compound 2H-Imidazo[4,5-c]pyridin-2-one,7-amino-1,3-dihydro- (CAS: 784999-93-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by its imidazopyridine core, has been the subject of numerous studies aimed at elucidating its pharmacological properties, synthetic pathways, and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its relevance in drug discovery and development.
Recent studies have focused on the synthesis and optimization of 2H-Imidazo[4,5-c]pyridin-2-one,7-amino-1,3-dihydro- to enhance its bioavailability and therapeutic efficacy. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step reaction sequence involving palladium-catalyzed cross-coupling and subsequent cyclization, achieving a yield of 85% with high enantiomeric purity. This advancement is expected to facilitate further preclinical and clinical investigations.
In addition to synthetic improvements, the pharmacological profile of 2H-Imidazo[4,5-c]pyridin-2-one,7-amino-1,3-dihydro- has been extensively explored. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed its potent inhibitory activity against specific kinase targets implicated in inflammatory diseases and cancer. The compound exhibited IC50 values in the nanomolar range, suggesting high selectivity and potency. Molecular docking studies further elucidated its binding interactions with the ATP-binding site of the target kinases, providing a structural basis for future drug design efforts.
The therapeutic potential of 2H-Imidazo[4,5-c]pyridin-2-one,7-amino-1,3-dihydro- has also been investigated in preclinical models. A recent publication in European Journal of Pharmacology (2024) reported its efficacy in reducing tumor growth in xenograft models of colorectal cancer. The compound demonstrated a favorable pharmacokinetic profile, with good oral bioavailability and minimal off-target effects. These findings underscore its potential as a lead candidate for oncology drug development.
Despite these promising results, challenges remain in the clinical translation of 2H-Imidazo[4,5-c]pyridin-2-one,7-amino-1,3-dihydro-. Issues such as metabolic stability, potential drug-drug interactions, and long-term toxicity need to be addressed in future studies. Ongoing research is focused on structural modifications to mitigate these limitations while retaining the compound's therapeutic benefits.
In conclusion, 2H-Imidazo[4,5-c]pyridin-2-one,7-amino-1,3-dihydro- (CAS: 784999-93-5) represents a promising scaffold for the development of novel therapeutics. Recent advancements in its synthesis, pharmacological characterization, and preclinical evaluation highlight its potential in addressing unmet medical needs. Continued research efforts are warranted to fully exploit its therapeutic potential and overcome existing challenges.
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